Cas no 5461-05-2 ( )

• Product Name: &nbsp
• CAS No: 5461-05-2
• MF: C₁₂H₂₈N₂O₄
• MW: 264.361723899841
• CID: 942190
• PubChem ID: 229899
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,1'-{ethane-1,2-diylbis[(2-hydroxyethyl)imino]}dipropan-2-ol; NSC23967; AC1Q7CXI; AC1L5IC1; CTK5A1909; KST-1A9637; AR-1B4254; NSC-23967;
• NSC23967
• 1,1'-{Ethane-1,2-diylbis[(2-hydroxyethyl)azanediyl]}di(propan-2-ol)
• DTXSID50282056
• NSC-23967
• 5461-05-2
•  

• Inchi： 1S/C12H28N2O4/c1-11(17)9-13(5-7-15)3-4-14(6-8-16)10-12(2)18/h11-12,15-18H,3-10H2,1-2H3
• InChI Key： YSAUZMCRMDSPAA-UHFFFAOYSA-N
• SMILES： OC(C)CN(CCO)CCN(CCO)CC(C)O

Computed Properties

• Exact Mass: 264.20504
• Monoisotopic Mass: 264.204907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 11
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.4
• XLogP3: -1.6

Experimental Properties

• Density: 1.139
• Boiling Point: 348°C at 760 mmHg
• Flash Point: 142.5°C
• Refractive Index: 1.525
• PSA: 87.4
• LogP: -1.66340